Cas no 2138141-00-9 (5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro-)

• Product Name: 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro-
• CAS No: 2138141-00-9
• MF: C₈H₁₁ClN₂OS
• MW: 218.703739404678
• CID: 5278455
• PubChem ID: 165443268
• Update Time: 2025-06-12

5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro-
• 2138141-00-9
• [1-(aminomethyl)cyclopropyl](4-chloro-1,3-thiazol-5-yl)methanol
• EN300-683968

• Inchi： 1S/C8H11ClN2OS/c9-7-5(13-4-11-7)6(12)8(3-10)1-2-8/h4,6,12H,1-3,10H2
• InChI Key： RFYTYMAIFARNHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C2(CN)CC2)O)SC=N1

Computed Properties

• Exact Mass: 218.0280618g/mol
• Monoisotopic Mass: 218.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.4Ų

Additional information on 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro-

Introduction to 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro (CAS No. 2138141-00-9)

5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro, identified by its CAS number 2138141-00-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiazole class, which is well-documented for its diverse biological activities and applications in medicinal chemistry. The structural uniqueness of this molecule, particularly the presence of a thiazolemethanol moiety and a cyclopropyl substituent, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The chemical structure of 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro features a central thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. This core structure is flanked by an hydroxymethyl group at the 5-position and a chloro substituent at the 4-position. Additionally, the molecule incorporates an aminomethylcyclopropyl side chain, which contributes to its distinct pharmacological properties. The cyclopropyl group, in particular, is known to enhance the metabolic stability and binding affinity of many pharmacological compounds.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential applications in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The compound 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro is no exception and has been studied for its potential as a lead compound in drug discovery.

The synthesis of 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropyl group into the molecule is particularly challenging due to the strain associated with this three-membered ring. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for such complex structures.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new drugs. The combination of the thiazole ring and the aminomethylcyclopropyl side chain provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For instance, modifications at the 4-chloro position can alter the electronic properties of the molecule, affecting its interaction with biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro exemplify how structural complexity can lead to novel pharmacological effects. Researchers have observed that the presence of both hydroxymethyl and aminomethyl groups enhances solubility and bioavailability, which are critical factors for drug efficacy.

The pharmacological profile of 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro has been investigated through both in vitro and in vivo experiments. Initial studies suggest that this compound exhibits promising activity against certain pathogens and cancer cell lines. The exact mechanisms by which it exerts its effects are still under investigation, but preliminary data indicate that it may interfere with essential cellular processes in pathogens and tumor cells.

In addition to its potential therapeutic applications, this compound has also attracted attention for its role as an intermediate in more complex synthetic pathways. The unique structural features of 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro make it a valuable building block for constructing larger molecules with tailored properties. This versatility underscores its importance not only as a potential drug candidate but also as a tool in synthetic chemistry.

The development of new pharmaceuticals is often hampered by challenges such as poor solubility, rapid metabolism, or off-target effects. The design of molecules like 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro aims to address these issues by incorporating features that enhance pharmacokinetic properties while maintaining biological activity. The thiazole ring itself is known to improve metabolic stability, while the cyclopropyl group contributes to better binding affinity.

The future direction of research on 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro will likely focus on optimizing its chemical structure for improved efficacy and safety profiles. This may involve further modifications at various positions on the molecule to fine-tune its biological activity. Additionally, computational methods such as molecular modeling will play a crucial role in predicting how different structural changes will affect the compound's behavior.

In conclusion, 5-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-4-chloro (CAS No. 2138141-00-9) represents an exciting area of research within pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery efforts aimed at addressing various health challenges.